2-(m-Tolylthio)acetic acid
Overview
Description
“2-(m-Tolylthio)acetic acid” is a chemical compound with the molecular formula C9H10O2S . It has a molecular weight of 182.24 g/mol . This compound is also known by other names such as m-Tolylsulfanyl-acetic acid, m-Tolylthioacetic acid, and 2-(3-methylphenyl)sulfanylacetic acid .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, acetic acid, a related compound, can be synthesized via methanol hydrocarboxylation with CO2 and H2 . This process is efficiently promoted by a Ru–Rh bimetallic catalyst .Molecular Structure Analysis
The IUPAC name for “this compound” is 2-(3-methylphenyl)sulfanylacetic acid . The InChI representation is InChI=1S/C9H10O2S/c1-7-3-2-4-8(5-7)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11) . The Canonical SMILES representation is CC1=CC(=CC=C1)SCC(=O)O .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 182.24 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . It also has a Rotatable Bond Count of 3 . The Exact Mass and Monoisotopic Mass are both 182.04015073 g/mol . The Topological Polar Surface Area is 62.6 Ų .Scientific Research Applications
Adsorptive Membranes vs. Resins for Acetic Acid Removal
This study compares the efficiency of anion exchange membranes and resins for the removal of acetic acid from solutions, highlighting the potential use of acetic acid derivatives in separation technologies and purification processes. The performance of membranes and resins is compared using two dimensionless parameters, indicating that membranes exhibit better performance in terms of capacity and loss of desired sugars, suggesting applications in biofuel production and industrial separations (Wickramasinghe & Grzenia, 2006).
Adaptive Response and Tolerance to Acetic Acid
Investigating the molecular mechanisms underlying Saccharomyces cerevisiae and Zygosaccharomyces bailii tolerance to acetic acid, this study provides insights into the use of acetic acid and its derivatives in understanding microbial resistance and adaptation. Such research has implications for food preservation, biotechnological processes, and microbial management in acidic environments (Palma, Guerreiro, & Sá-Correia, 2018).
One-Component Thioxanthone Acetic Acid Derivative Photoinitiator
This study explores the use of an acetic acid–based thioxanthone derivative as a photoinitiator for free radical photopolymerization, demonstrating the role of acetic acid derivatives in the development of new materials and chemical processes. The findings suggest applications in the fields of polymer chemistry and materials science (Esen et al., 2014).
Synthesis of Acetic Acid via Catalytic Processes
Research on the synthesis of acetic acid through catalytic methods, such as methanol hydrocarboxylation with CO2 and H2, highlights the potential applications of acetic acid derivatives in sustainable chemical synthesis and the development of green chemistry processes. These studies provide insights into the efficiency of catalytic systems and the importance of reaction conditions (Cui et al., 2017; Qian et al., 2016).
properties
IUPAC Name |
2-(3-methylphenyl)sulfanylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c1-7-3-2-4-8(5-7)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIBHZMYQOKCHQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)SCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063258 |
Source
|
| Record name | Acetic acid, [(3-methylphenyl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8063258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3996-30-3 |
Source
|
| Record name | 2-[(3-Methylphenyl)thio]acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3996-30-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (m-Tolylthio)-acetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003996303 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | m-Tolylthioacetic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100921 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetic acid, 2-[(3-methylphenyl)thio]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Acetic acid, [(3-methylphenyl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8063258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (M-TOLYLTHIO)-ACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZMK0I6P7H6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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